Cas no 2097984-52-4 (3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)propanoic acid)

• Product Name: 3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)propanoic acid
• CAS No: 2097984-52-4
• MF: C₁₀H₁₇F₂NO₃
• MW: 237.243690252304
• CID: 5726900
• PubChem ID: 121204129
• Update Time: 2025-11-02

3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2097984-52-4
• AKOS026712418
• 3-[2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl]propanoic acid
• 3-(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)propanoic acid
• F1907-8075
• 1-Pyrrolidinepropanoic acid, 2-(ethoxymethyl)-4,4-difluoro-
• 3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C10H17F2NO3/c1-2-16-6-8-5-10(11,12)7-13(8)4-3-9(14)15/h8H,2-7H2,1H3,(H,14,15)
• InChI Key： XOXPWJCYDHSQFV-UHFFFAOYSA-N
• SMILES： FC1(CN(CCC(=O)O)C(COCC)C1)F

Computed Properties

• Exact Mass: 237.11764973g/mol
• Monoisotopic Mass: 237.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 319.1±42.0 °C(Predicted)
• pka: 3.83±0.10(Predicted)

Additional information on 3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)propanoic acid

Comprehensive Guide to 3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)propanoic acid (CAS No. 2097984-52-4)

3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)propanoic acid (CAS No. 2097984-52-4) is a specialized fluorinated pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, featuring a unique difluoropyrrolidine core modified with an ethoxymethyl group. Its molecular structure combines lipophilic and hydrophilic properties, making it particularly interesting for drug discovery applications.

The growing interest in fluorinated building blocks like 3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidine propanoic acid stems from their ability to modulate the physicochemical properties of bioactive molecules. In medicinal chemistry, the introduction of fluorine atoms often enhances metabolic stability, membrane permeability, and target binding affinity. The 4,4-difluoropyrrolidine moiety in this compound has become particularly valuable in the design of protease inhibitors and GPCR modulators.

Recent studies highlight the importance of pyrrolidine derivatives in developing treatments for neurological disorders and metabolic diseases. The ethoxymethyl modification in 3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)propanoic acid offers additional synthetic versatility, allowing for further structural optimization. Researchers are particularly interested in how this fluorinated compound might influence drug-target interactions compared to non-fluorinated analogs.

From a synthetic chemistry perspective, CAS 2097984-52-4 represents an important intermediate for pharmaceutical synthesis. Its propanoic acid functionality enables straightforward conjugation to various scaffolds, while the difluoropyrrolidine core provides conformational constraint. These features make it valuable for creating structure-activity relationship (SAR) libraries in drug discovery programs.

The compound's potential extends beyond pharmaceuticals. In material science, fluorinated pyrrolidine derivatives are being explored for their unique electronic properties. The presence of both fluorine atoms and the ethoxymethyl group in 3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)propanoic acid could influence molecular packing and intermolecular interactions in specialty materials.

Quality control of 3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidine-1-propanoic acid typically involves advanced analytical techniques. HPLC methods with UV or MS detection are commonly employed to ensure purity, while NMR spectroscopy confirms structural integrity. The compound's stability under various conditions is an active area of investigation, particularly for pharmaceutical applications requiring long shelf life.

Market trends indicate growing demand for specialized fluorinated building blocks like CAS 2097984-52-4. Pharmaceutical companies are increasingly incorporating difluoropyrrolidine motifs into their drug candidates, driving the need for high-quality intermediates. The compound's unique combination of fluorine substitution and ether functionality makes it particularly valuable in contemporary drug design.

Environmental and safety considerations for 3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)propanoic acid follow standard laboratory chemical handling protocols. While not classified as hazardous, proper personal protective equipment is recommended when handling this compound. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions.

The synthesis of 3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)propanoic acid typically involves multi-step organic transformations. Key steps often include the construction of the difluoropyrrolidine ring, followed by introduction of the ethoxymethyl group, and finally the propanoic acid side chain. Recent advances in flow chemistry have improved the efficiency of producing such complex fluorinated heterocycles.

Future research directions for CAS 2097984-52-4 include exploring its potential as a chiral auxiliary or ligand in asymmetric synthesis. The difluoropyrrolidine scaffold may offer unique stereoelectronic effects that could influence reaction outcomes. Additionally, its application in PROTAC (proteolysis targeting chimera) development is an emerging area of interest.

For researchers sourcing 3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)propanoic acid, quality assurance is paramount. Reputable suppliers provide comprehensive analytical data, including HPLC chromatograms and NMR spectra. The compound is typically available in research quantities, with custom synthesis options for larger-scale requirements.

In conclusion, 3-(2-(Ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)propanoic acid represents a valuable tool for medicinal chemists and material scientists. Its unique structural features combine the benefits of fluorine substitution with versatile functional group handles, making it a promising candidate for various applications in chemical research and development.